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Compound of Interest

Compound Name: Methyl linolelaidate

CAS No.: 11068-03-4

Cat. No.: B7802225

Get Quote

Executive Summary
Methyl linolelaidate (Methyl trans,trans-9,12-octadecadienoate) acts as a critical reference

standard in the quantification of trans-fatty acids (TFAs). Unlike its naturally abundant isomer,

methyl linoleate (cis,cis), the trans,trans geometry of methyl linolelaidate alters its

thermodynamic stability, packing density in biological membranes, and chromatographic

retention time.

This guide provides a definitive physicochemical profile, a validated GC-FID analytical

workflow, and an overview of the biological implications of this compound in lipidomic research.

Part 1: Physicochemical Identity[1]
Methyl linolelaidate is the methyl ester of linoleelaidic acid.[1][2][3] Its rigid trans double

bonds prevent the "kinking" observed in cis isomers, leading to higher intermolecular Van der

Waals forces.

Table 1: Core Chemical Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7802225#bc-rfq
https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.caymanchem.com/product/26732/linoelaidic-acid-methyl-ester
https://cymitquimica.com/cas/2566-97-4/
https://www.smolecule.com/products/s620263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Notes

Chemical Name Methyl linolelaidate
IUPAC: Methyl (9E,12E)-

octadeca-9,12-dienoate

CAS Number 2566-97-4
Specific to the trans,trans

isomer

Molecular Formula C₁₉H₃₄O₂
Identical to methyl linoleate

(isomer)

Molecular Weight 294.47 g/mol
Calculated based on standard

atomic weights

Physical State Liquid (at 20°C)
Higher viscosity/melting point

than cis isomer

Solubility Ethanol, Hexane, Chloroform Immiscible in water

Storage -20°C (Desiccated)
Prone to auto-oxidation,

though less than cis forms

Stereochemical Configuration
The biological and analytical distinctiveness of methyl linolelaidate stems from its geometry.

Methyl Linoleate (cis,cis): Bent structure; packs loosely; lower melting point; essential

nutrient.

Methyl Linolelaidate (trans,trans): Linear structure; packs tightly (similar to saturated fats);

associated with metabolic disruption.

Part 2: Analytical Methodology (GC-FID)
The separation of methyl linolelaidate from the cis isomer and other C18 FAMEs (Fatty Acid

Methyl Esters) requires specific chromatographic conditions. Standard non-polar columns (e.g.,

DB-1, DB-5) often fail to resolve the cis and trans peaks adequately.

Protocol: High-Resolution Separation of Trans-FAMEs

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.benchchem.com/product/b7802225/docs?utm_src=pdf-body#technical-guide-methyl-linolelaidate-physicochemical-identity-analytical-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: Separation is achieved using a highly polar stationary phase (typically biscyanopropyl

polysiloxane). The strong dipole-dipole interaction between the cyano groups of the stationary

phase and the pi-electrons of the double bonds retards the elution of cis isomers more

effectively than trans isomers.

Reagents:

Standard: Methyl linolelaidate (>99% purity).[2]

Solvent: n-Heptane or Isooctane (HPLC Grade).

Internal Standard: Methyl Heneicosanoate (C21:0) (Optional for quantification).

Instrument Parameters:

Component Setting Rationale

Column
SP-2560 or CP-Sil 88 (100 m ×

0.25 mm × 0.20 µm)

100m length is critical for

baseline resolution of complex

isomer clusters.

Carrier Gas
Hydrogen (Linear velocity: 30-

35 cm/s)

Provides sharper peaks and

faster elution than Helium at

equivalent resolution.

Inlet
Split Injection (50:1 to 100:1)

@ 250°C

Prevents column overload;

ensures narrow band

formation.

Detector FID @ 260°C
Universal response for

hydrocarbons; high sensitivity.

Temperature Program (Thermal Gradient):

Initial: 140°C (Hold 5 min) – Promotes solvent focusing.

Ramp 1: 4°C/min to 240°C.

Final: 240°C (Hold 15 min) – Elutes high MW contaminants.
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Visualizing the Analytical Workflow
The following diagram outlines the critical path from sample preparation to data validation.
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Figure 1: Critical path for the extraction, derivatization, and chromatographic resolution of

Methyl Linolelaidate.

Part 3: Biological Implications & Toxicology[1]
Researchers utilizing methyl linolelaidate are typically investigating lipid metabolism or

oxidative stress.

Membrane Dynamics
Due to its linear geometry, methyl linolelaidate incorporates into phospholipid bilayers more

like a saturated fat (e.g., stearate) than a polyunsaturated fat.

Effect: Increases membrane order parameter (rigidity).

Consequence: Reduced fluidity can impair the function of membrane-bound proteins and

signal transduction pathways.

Metabolic Inhibition
Methyl linolelaidate acts as a competitive inhibitor in the arachidonic acid cascade.

Mechanism: It competes with cis-linoleate for the enzyme Δ6-desaturase.

Result: Reduced biosynthesis of downstream eicosanoids (prostaglandins, leukotrienes),

which can alter inflammatory responses.

Pathway Visualization: Competitive Inhibition
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Figure 2: Competitive inhibition mechanism where Methyl Linolelaidate disrupts normal fatty

acid desaturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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